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Compound of Interest

Compound Name: PWO0729

Cat. No.: B15608950

The proper disposal of any chemical substance, including products identified as PW0729, is a
critical component of laboratory safety and environmental responsibility. The designation
"PW0729" appears to be a product identifier rather than a specific chemical name, as
evidenced by its association with various commercial products such as wood fillers, solvent
cements, and flushing fluids. Therefore, the first and most crucial step is to identify the specific
product you are using and consult its accompanying Safety Data Sheet (SDS) for detailed
disposal instructions.

General Procedures for Chemical Waste Disposal in
a Laboratory Setting

All chemical waste is considered hazardous and must be managed according to strict
guidelines to ensure the safety of laboratory personnel and the protection of the environment.
[1] Under no circumstances should hazardous waste be disposed of down the drain.[1][2]

Step 1: Identification and Classification

« Identify the chemical waste and classify its hazards (e.g., flammable, corrosive, toxic,
reactive).[2] This information is readily available in the product's SDS.

Step 2: Segregation of Waste

» Different types of chemical waste must be kept separate to prevent dangerous reactions.[2]
For example, acids and bases should never be mixed.
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Step 3: Use of Compatible Containers

o Chemical waste must be stored in containers that are compatible with the material they hold.
[1][2] The containers should be in good condition, with no leaks or cracks, and must be kept
closed except when adding waste.[1]

Step 4: Proper Labeling

» All waste containers must be clearly labeled with "Hazardous Waste," the complete chemical
name(s) of the contents, and the date the waste was first added to the container.[1][2]
Chemical abbreviations or formulas are not acceptable.[1]

Step 5: Storage

o Store waste containers in a designated, well-ventilated area, away from sources of ignition.
Secondary containment should be used to catch any potential leaks.[1][2]

Step 6: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EH&S) department or a licensed
hazardous waste disposal company to schedule a pickup.[1][3]

Disposal Considerations for Products Labeled "729"

The following table summarizes the hazards and general disposal considerations for various
products identified with "729" in their name, based on their Safety Data Sheets. This highlights
the importance of consulting the specific SDS for the product in use.
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Product Name

Primary Hazards

General Disposal
Considerations

Plasticwood Latex Wood Filler

Irritant

Dispose of in accordance with
local, state, and federal
regulations. Not expected to

be a hazardous waste.

WELD-ON 729 (CPVC Solvent

Cement)

Highly flammable liquid and
vapor, Harmful if swallowed,
Causes skin and eye irritation,

Suspected carcinogen

Dispose of in a licensed
hazardous-waste disposal
facility. Do not allow to enter

drains or watercourses.

DECARBITE® (Sodium
Hydroxide)

Corrosive (causes severe skin
burns and eye damage),

Harmful if swallowed or inhaled

Dispose of in accordance with
all applicable federal, state,
and local environmental
regulations.[4] Neutralization
may be required before

disposal.

729 Premium Flushing Fluid

May be fatal if swallowed and
enters airways, Combustible

liquid

Dispose of contents and
container in accordance with
all local, regional, national and

international regulations.[5]

Experimental Workflow for Chemical Disposal

The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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Identify Chemical Waste &
Consult Safety Data Sheet (SDS)
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Transfer Waste to Container
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Securely Close Container &
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Secondary Containment

'

Arrange for Pickup by
Authorized Waste Disposal Personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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